![molecular formula C₂H₆O₃S B104607 Methyl methanesulfonate CAS No. 66-27-3](/img/structure/B104607.png)
Methyl methanesulfonate
Overview
Description
Methyl methanesulfonate (MMS) is a compound that has been studied for its effects on various biological systems and its potential applications in chemical synthesis. It is known to interact with cellular components, leading to inhibition of macromolecular biosynthesis in certain cell lines, such as the mouse lymphoma line P388F . MMS has been shown to differentially affect the cell membrane's ability to transport macromolecule precursors, which may be related to its alkylation sensitivity on guanine bases in DNA and RNA .
Synthesis Analysis
The synthesis of related (methylsulfonyl)methanesulfonate esters, which share a functional group with MMS, has been achieved through intermediates such as sulfene, leading to compounds with significant antineoplastic activity . Additionally, methods for synthesizing isotopically labeled methanesulfinic and methanesulfonic acids have been described, which involve the displacement of the methyl sulfonyl group from pentachlorophenyl methyl sulfone and other reactions . These methods are relevant to the synthesis of MMS and its derivatives.
Molecular Structure Analysis
The molecular structure of MMS has been optimized using various computational methods, including density functional theory and Moller-Plesset second-order perturbation theory . The preferred conformation of MMS is anti, as indicated by theoretical data and natural bond orbital analysis, which suggests that hyperconjugative interactions stabilize this conformation .
Chemical Reactions Analysis
MMS is involved in various chemical reactions, including oxidation processes. For instance, methyl (methylthio)methyl sulfoxide, a compound related to MMS, can be oxidized to produce bis(methylsulfinyl)methane or methyl (methylthio)methyl sulfone under different conditions . These reactions are indicative of the reactivity of MMS and its potential for transformation into other compounds.
Physical and Chemical Properties Analysis
The physical and chemical properties of MMS can be inferred from vibrational spectroscopy studies and the analysis of related compounds such as methanesulfonic acid (MSA). Infrared, Raman, and inelastic neutron scattering spectroscopy, combined with periodic density functional theory, have been used to investigate the structure of MSA in liquid and solid states . These studies provide insights into the hydrogen bonding and vibrational modes of MSA, which are relevant to understanding the properties of MMS .
Scientific Research Applications
Production and Use in Research
Methyl methanesulfonate (MMS) is primarily produced for research purposes. It is not widely produced commercially but has been noted for its production in India for research applications. Its current use is predominantly in scientific research, indicating its significance in experimental studies rather than commercial or industrial applications (this compound, 1999).
Microbial Metabolism of Methanesulfonic Acid
Methanesulfonic acid, closely related to MMS, is a key intermediate in the biogeochemical cycling of sulfur. Diverse aerobic bacteria utilize it as a sulfur source, and some specialized methylotrophs can use it as a carbon and energy substrate, demonstrating its biological significance and the interest in studying its metabolism in microbial systems (Kelly & Murrell, 1999).
Analytical Method Development
MMS is an impurity in methanesulfonic acid, which is used in pharmaceuticals. Research has focused on developing high-performance liquid chromatography methods for determining the presence of MMS in these contexts, underscoring its relevance in analytical chemistry and quality control in pharmaceutical manufacturing (Zhou et al., 2017).
Genotoxicity and Dose-Response Analysis
MMS is a well-known direct-acting genotoxicant. Research has been conducted to assess its genotoxic response at low doses and analyze this response statistically to find Points of Departure (PoD) for health risk assessment, highlighting its role in toxicology and health sciences (Zeller et al., 2016).
Lipid Alterations and DNA Damage
MMS is also studied for its effects on lipid stress in the inner nuclear membrane, independent of its DNA-damaging abilities. This research sheds light on the broader cellular impact of MMS beyond its genotoxic effects, important in the fields of cell biology and molecular genetics (Ovejero et al., 2021).
Mechanism of Action
Target of Action
The primary target of MMS is DNA . MMS acts by preferentially methylating guanine and adenine bases . It is broadly used in basic genome stability research and as a model for mechanistic studies to understand how alkylating agents work .
Mode of Action
MMS methylates DNA predominantly on N7-deoxyguanosine and N3-deoxyadenosine . To a lesser extent, it also methylates other oxygen and nitrogen atoms in DNA bases, and one of the non-carbon bound oxygen atoms of the phosphodiester linkage . This methylation can cause DNA damage, which can stall replication forks . Cells that are deficient in homologous recombination have difficulty repairing these damaged replication forks .
Biochemical Pathways
MMS affects several biochemical pathways. Its primary effect is the induction of DNA damage, which can lead to the activation of DNA repair pathways . Mms also triggers a lipid stress that stems from and affects the inner nuclear membrane . The inner nuclear membrane plays an essential role in virtually all genome stability maintenance pathways .
Pharmacokinetics
Its primary mode of action suggests that it may be metabolized through enzymatic repair mechanisms that remove the methyl groups it adds to DNA .
Result of Action
The primary result of MMS action is DNA damage, specifically the methylation of guanine and adenine bases . This can lead to stalled replication forks and the activation of DNA repair pathways . Additionally, MMS triggers lipid stress in the inner nuclear membrane, which can affect genome stability maintenance pathways .
Action Environment
The action of MMS can be influenced by various environmental factors. For example, the presence of other DNA-damaging agents could potentially enhance the effects of MMS. Additionally, the cellular environment, including the state of DNA repair pathways and the flexibility of the nuclear membrane, can influence the efficacy and stability of MMS .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Methyl methanesulfonate acts on DNA by preferentially methylating guanine and adenine bases . This methylation can interfere with the normal functioning of these bases, potentially leading to mutations and other genetic changes .
Cellular Effects
This compound has a significant impact on various types of cells and cellular processes. It can cause DNA damage, leading to cell cycle arrest and DNA repair . This compound also triggers a lipid stress that affects the inner nuclear membrane .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with DNA. It methylates DNA predominantly on N7-deoxyguanosine and N3-deoxyadenosine . This action was initially believed to directly cause double-stranded DNA breaks, but it is now believed that this compound stalls replication forks .
Temporal Effects in Laboratory Settings
Over time, this compound can cause changes in the effects observed in laboratory settings. It produces heat-labile DNA damage but no detectable in vivo DNA double-strand breaks . This suggests that the effects of this compound on cellular function may change over time.
Metabolic Pathways
This compound is involved in the DNA damage response pathway It interacts with various enzymes involved in DNA repair
properties
IUPAC Name |
methyl methanesulfonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6O3S/c1-5-6(2,3)4/h1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBABOKRGFJTBAE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COS(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6O3S | |
Record name | METHYL METHANESULFONATE | |
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DSSTOX Substance ID |
DTXSID7020845 | |
Record name | Methyl methanesulfonate | |
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Molecular Weight |
110.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Methyl methanesulfonate is a colorless to amber liquid. (NTP, 1992), Colorless liquid; mp = 20 deg C; [HSDB] Colorless to amber liquid; [CAMEO] Clear faintly yellow liquid; [MSDSonline] | |
Record name | METHYL METHANESULFONATE | |
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Record name | Methyl methanesulfonate | |
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Boiling Point |
396 to 397 °F at 760 mmHg (NTP, 1992), 203 °C at 753 mm Hg | |
Record name | METHYL METHANESULFONATE | |
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Flash Point |
220 °F (NTP, 1992) | |
Record name | METHYL METHANESULFONATE | |
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Solubility |
greater than or equal to 100 mg/mL at 73 °F (NTP, 1992), Solubility in water about 1:5; slightly sol in nonpolar solvents, Sol in dimethyl formamide and in propylene glycol (1 in 1) | |
Record name | METHYL METHANESULFONATE | |
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Density |
1.2943 at 68 °F (NTP, 1992) - Denser than water; will sink, 1.2943 at 20 °C/4 °C | |
Record name | METHYL METHANESULFONATE | |
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Vapor Pressure |
0.31 [mmHg] | |
Record name | Methyl methanesulfonate | |
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Mechanism of Action |
Monofunctional, methylating agents, such as methyl methanesulfonate, produce primarily 7-methyl-guanine, an adduct that is believed to be innocuous due to its inability to block nucleic acid synthesis or cause misincorporation of bases in newly synthesized DNA. This altered base, however, has been postulated to be indirectly deleterious to cells due to the increased lability of the /glycosyl/ bond, leading to the formation of noninstructive apurinic sites in the DNA template. Another abundant lesion formed is 3-methyladenine. This product has been shown to block nucleic acid synthesis, but direct evidence that it is a lethal moiety in mammalian cells is lacking. The primary promutagenic lesions formed by methylating agents are O6-methylguanine and O-4-methylthymine, both of which can cause base transitions in newly synthesized DNA. O-Methylguanine is formed to a higher extent than O-4-methylthymine, and it has been demonstrated that guanines preceded at 5' by adenine are twice as likely to be methylated at the O6 position as those preceded by thymine, indicating the existence of base sequence effects on adduct formation. Another lesion formed by methylating agents is the methylphosphotriester. This persistent adduct clearly slows nucleic acid synthesis in cell-free systems, but its effect on gene expression or mutagenesis in cells is not clear. ... Longer chain alkylating agents produce similar spectra of damage, but the relative proportions of the adducts formed are significantly different. The lesions formed in the greatest quantities are the alkylphosphotriesters, which represent more than 50% of the total damage to the DNA. The promutagenic lesion that becomes increasingly important with these agents is O4-alkylthymine. It is produced in amounts five- to tenfold greater than occur with methylating agents, and, although it is slowly removed from DNA, its half-life is significantly longer than that for O6-alkylguanine, making it potentially more important in causing point mutations following DNA synthesis. | |
Record name | METHYL METHANESULFONATE | |
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Color/Form |
Colorless liquid | |
CAS RN |
66-27-3 | |
Record name | METHYL METHANESULFONATE | |
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Record name | Methyl methanesulfonate | |
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Melting Point |
68 °F (NTP, 1992), 20 °C | |
Record name | METHYL METHANESULFONATE | |
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